Diethyl acetamido(4-methylbenzyl)malonate

• IUPAC Name: diethyl 2-acetamido-2-[(4-methylphenyl)methyl]propanedioate
• InChI: InChI=1S/C17H23NO5/c1-5-22-15(20)17(18-13(4)19,16(21)23-6-2)11-14-9-7-12(3)8-10-14/h7-10H,5-6,11H2,1-4H3,(H,18,19)
• InChI Key: VGFIIMBBIHQYKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=C(C=C1)C)(C(=O)OCC)NC(=O)C
• Molecular Formula: C17H23NO5
• DSSTOX Substance ID: DTXSID50281120
• Molecular Weight: 321.4 g/mol
• CAS RN: 82291-79-0

Description

Diethyl acetamido(4-methylbenzyl)malonate is a chemical compound with the molecular formula C17H23NO5. It contains a total of 46 bonds, including 23 non-H bonds, 9 multiple bonds, 9 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 aliphatic esters, and 1 aliphatic secondary amide.

Molecular Structure Analysis

The molecular structure of Diethyl acetamido(4-methylbenzyl)malonate comprises a total of 46 bonds, including 23 non-H bonds, 9 multiple bonds, 9 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 aliphatic esters, and 1 aliphatic secondary amide.

Physical And Chemical Properties Analysis

Diethyl acetamido(4-methylbenzyl)malonate has a molecular weight of 321.4 g/mol. More detailed physical and chemical properties are not provided in the search results.

Scientific Research Applications

Synthesis of α-Amino Acids

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Synthesis of α-Hydroxycarboxylic Acids

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Synthesis of Fingolimod

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Synthesis of Tryptophan

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Michael Addition Reactions

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Synthesis of Other Pharmaceuticals

, indicating its potential use in the synthesis of other pharmaceutical compounds.

Safety and Hazards

The safety data sheet for Diethyl acetamidomalonate, a related compound, suggests that it may cause skin and eye irritation, and may be harmful if swallowed. It is recommended to use personal protective equipment, avoid inhalation of dusts, and ensure adequate ventilation when handling this compound. In case of contact with skin or eyes, or if swallowed, seek medical attention.

Mechanism of Action

Target of Action

Diethyl acetamido(4-methylbenzyl)malonate (DEAM) is a derivative of malonic acid diethyl ester . It serves as a starting material for racemates including both natural and unnatural α-amino acids or hydroxycarboxylic acids . Therefore, its primary targets are the biochemical pathways involved in the synthesis of these compounds.

Mode of Action

DEAM interacts with its targets through a series of chemical reactions. It is formally derived through the acetylation of ester from the unstable aminomalonic acid . This interaction results in changes to the structure of the target molecules, enabling the synthesis of α-amino acids or hydroxycarboxylic acids .

Biochemical Pathways

DEAM affects the biochemical pathways involved in the synthesis of α-amino acids and hydroxycarboxylic acids. In a three-step process, the synthesis involves deprotonation, alkylation, hydrolysis, and simultaneous decarboxylation, resulting in racemic α-amino acids . For example, phenylalanine (rac-Phe) can be produced by alkylating DEAM using benzyl chloride in the presence of sodium ethoxide (NaOEt) .

Pharmacokinetics

Given its role as a precursor in pharmaceutical formulations, particularly in the cases of active ingredients like fingolimod, which is used to treat multiple sclerosis , it can be inferred that its ADME properties are likely to be influenced by the specific formulation and administration route.

Result of Action

The result of DEAM’s action is the production of α-amino acids or hydroxycarboxylic acids . These compounds have various roles in biological systems, including serving as building blocks for proteins and participating in key metabolic processes.

Action Environment

The action of DEAM is influenced by various environmental factors. For instance, its solubility characteristics suggest that it may be more effective in certain solvents. Additionally, the temperature and pH of the reaction environment can also impact its efficacy and stability.